Cas no 2227889-33-8 ((3R)-3-hydroxy-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid
• CAS No: 2227889-33-8
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6300449
• PubChem ID: 165705609
• Update Time: 2025-07-21

(3R)-3-hydroxy-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid
• 2227889-33-8
• EN300-1732774
• (3R)-3-hydroxy-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C12H16N2O3/c15-10(8-11(16)17)9-4-3-5-13-12(9)14-6-1-2-7-14/h3-5,10,15H,1-2,6-8H2,(H,16,17)/t10-/m1/s1
• InChI Key： JFHBGZXVABRWBE-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.7Ų

Additional information on (3R)-3-hydroxy-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid

Comprehensive Overview of (3R)-3-hydroxy-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid (CAS No. 2227889-33-8)

The compound (3R)-3-hydroxy-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid, identified by its CAS No. 2227889-33-8, is a chiral hydroxy acid derivative with a unique structural framework combining a pyrrolidine ring and a pyridine moiety. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in modulating biological pathways. Its stereospecific (3R)-configuration and functional groups make it a valuable candidate for enantioselective synthesis and targeted therapeutic applications.

Recent trends in drug development highlight the growing demand for chiral intermediates like (3R)-3-hydroxy-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the presence of the pyrrolidine group, which is common in neuromodulators. Additionally, its carboxylic acid and hydroxy functionalities offer versatility in derivatization, enabling the creation of prodrugs or conjugates for improved bioavailability.

From a synthetic chemistry perspective, the compound's CAS No. 2227889-33-8 serves as a critical identifier for reproducibility and regulatory compliance. Laboratories focusing on asymmetric synthesis often explore this molecule due to its stereocenter and the challenge of maintaining optical purity during scale-up. Computational chemists also leverage its structure for molecular docking studies, investigating interactions with enzymes or receptors implicated in metabolic diseases.

In the context of green chemistry, (3R)-3-hydroxy-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid has been evaluated for sustainable production methods. Biocatalytic approaches using engineered enzymes or microbial fermentation are emerging as alternatives to traditional chemical synthesis, aligning with the industry's shift toward eco-friendly processes. This aligns with frequent search queries such as "sustainable chiral synthesis" and "biocatalysis in drug development," reflecting broader environmental concerns.

The compound's physicochemical properties, including its logP and hydrogen-bonding capacity, are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. These metrics are crucial for predicting its behavior in biological systems, a topic often searched by pharmacologists and medicinal chemists. Furthermore, its potential as a metabolite or biomarker in disease models is an active area of investigation, particularly in precision medicine initiatives.

In summary, (3R)-3-hydroxy-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid (CAS No. 2227889-33-8) represents a multifaceted tool for modern research. Its applications span from drug design to biochemical probes, driven by its structural complexity and functional adaptability. As the scientific community continues to explore its potential, this compound remains a subject of both academic and industrial interest, addressing key challenges in chiral chemistry and therapeutic innovation.